Cas no 27213-36-1 (Cyclododecadiene)

• Product Name: Cyclododecadiene
• CAS No: 27213-36-1
• MF: C₁₂H₂₀
• MW: 164.287203788757
• CID: 1431728
• PubChem ID: 556285
• Update Time: 2025-04-20

Cyclododecadiene Chemical and Physical Properties

Names and Identifiers

• Cyclododecadiene
• cyclododeca-1,3-diene
• DTXSID50339453
• 27213-36-1

• Inchi： 1S/C12H20/c1-2-4-6-8-10-12-11-9-7-5-3-1/h1-4H,5-12H2
• InChI Key： RZUNIXAGSKNOIB-UHFFFAOYSA-N
• SMILES： C1CCCC=CC=CCCCC1

Computed Properties

• Exact Mass: 164.1566
• Monoisotopic Mass: 164.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0